1-[(6-chloro-1,3-benzodioxol-5-yl)methyl]-4-(5-methylpyridin-2-yl)piperidin-4-ol

• IUPAC Name: 1-[(6-chloro-1,3-benzodioxol-5-yl)methyl]-4-(5-methylpyridin-2-yl)piperidin-4-ol
• InChI: InChI=1S/C19H21ClN2O3/c1-13-2-3-18(21-10-13)19(23)4-6-22(7-5-19)11-14-8-16-17(9-15(14)20)25-12-24-16/h2-3,8-10,23H,4-7,11-12H2,1H3
• InChI Key: MAWZVWYHHYXFDW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)C2(CCN(CC2)CC3=CC4=C(C=C3Cl)OCO4)O
• Molecular Formula: C19H21ClN2O3
• Molecular Weight: 360.8 g/mol

Description

1-[(6-chloro-1,3-benzodioxol-5-yl)methyl]-4-(5-methylpyridin-2-yl)piperidin-4-ol is a chemical compound that has gained significant attention in the scientific research community due to its potential application in various fields.

Mechanism of Action

The mechanism of action of 1-[(6-chloro-1,3-benzodioxol-5-yl)methyl]-4-(5-methylpyridin-2-yl)piperidin-4-ol is not fully understood. However, it is believed to work by modulating the activity of various neurotransmitters, including serotonin, dopamine, and norepinephrine.
Biochemical and Physiological Effects:
Studies have shown that 1-[(6-chloro-1,3-benzodioxol-5-yl)methyl]-4-(5-methylpyridin-2-yl)piperidin-4-ol has several biochemical and physiological effects. It has been shown to increase the levels of serotonin, dopamine, and norepinephrine in the brain, which are all neurotransmitters that play a role in mood regulation. It has also been shown to increase the activity of certain brain regions involved in emotion regulation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[(6-chloro-1,3-benzodioxol-5-yl)methyl]-4-(5-methylpyridin-2-yl)piperidin-4-ol in lab experiments is its high potency and selectivity. It has also been shown to have a relatively low toxicity profile. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the research on 1-[(6-chloro-1,3-benzodioxol-5-yl)methyl]-4-(5-methylpyridin-2-yl)piperidin-4-ol. One potential direction is to further investigate its potential application in the treatment of drug addiction and alcoholism. Another direction is to explore its potential application in the treatment of various psychiatric disorders, such as anxiety and depression. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on various neurotransmitter systems in the brain.

Synthesis Methods

The synthesis of 1-[(6-chloro-1,3-benzodioxol-5-yl)methyl]-4-(5-methylpyridin-2-yl)piperidin-4-ol involves a multi-step process that includes the reaction of 6-chloro-1,3-benzodioxole with methylamine, followed by the reaction of the resulting compound with 5-methylpyridine-2-carboxaldehyde. The final compound is obtained by reducing the resulting intermediate with sodium borohydride.

Scientific Research Applications

1-[(6-chloro-1,3-benzodioxol-5-yl)methyl]-4-(5-methylpyridin-2-yl)piperidin-4-ol has shown potential application in various fields of scientific research. One of the most promising applications is in the field of neuroscience, where it has been shown to have anxiolytic and antidepressant effects. It has also shown potential in the treatment of drug addiction and alcoholism.